Cas no 25501-32-0 ((1S)-indan-1-ol)

(1S)-indan-1-ol Properties

Names and Identifiers

• (S)-(+)-1-Indanol
• (S)-(+)-1-Hydroxyindan
• (+)-(S)-Indan-1-ol
• (1S)-2,3-dihydro-1H-1-indenol
• (S)-(-)-1-methylindan
• (S)-(+)-indan-1-ol
• (S)-1-Hydroxyindan
• (S)-2,3-dihydro-1H-inden-1-ol
• 323128_ALDRICH
• AC1ODZHK
• AC1Q59T1
• CHEMBL381761
• CTK4F5936
• SureCN3418678
• (1S)-2,3-dihydro-1H-inden-1-ol
• (s)-indanol
• (1s)-indanol
• (S)-1-indanol
• (s)-indan-1-ol
• YIAPLDFPUUJILH-VIFPVBQESA-N
• BDBM50183600
• FCH1120190
• ZB015244
• 1H-Inden-1-ol,2,3-dihydro-, (1S)-
• 1H-Inden-1-ol, 2,3-dihydro-, (1S)-
• V1332
• 501I320
• (1S)-indan-1-ol
• DTXSID101020638
• EN300-89303
• D72211
• J-016024
• AKOS027320429
• 25501-32-0
• MFCD00064165
• CHEBI:156384
• CS-W013372
• SCHEMBL3418678
• AS-59973
• A901557
• (S)-(+)-1-Indanol, 99%
• +Expand

• MDL： MFCD00064165
• InChIKey： YIAPLDFPUUJILH-VIFPVBQESA-N
• Inchi： 1S/C9H10O/c10-9-6-5-7-3-1-2-4-8(7)9/h1-4,9-10H,5-6H2/t9-/m0/s1
• SMILES： O([H])[C@]1([H])C2=C([H])C([H])=C([H])C([H])=C2C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 134.073164938g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 134.073164938g/mol
• Heavy Atom Count: 10
• Complexity: 122
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 1.66620
• PSA: 20.23000
• Refractive Index: 1.609
• Boiling Point: No date available
• Melting Point: 69-73 °C (lit.)
• Vapor Pressure: No date available
• Flash Point: No date available
• Color/Form: Beige solid
• Solubility: Not available
• Specific Rotation: 30 º (c=2 in chloroform)
• Optical Activity: [α]20/D +30°, c = 2 in chloroform
• Density: No date available